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Abstract
Si306 is a potent, ATP-competitive pyrazolo[3,4-d]pyrimidine-based small molecule inhibitor of

Src family kinases (SFKs).[1][2] Primarily investigated for its therapeutic potential in aggressive

cancers such as glioblastoma (GBM), Si306 exerts its anti-tumor effects through the

modulation of critical signaling pathways involved in cell growth, survival, invasion, and drug

resistance.[1][3] This technical guide provides an in-depth overview of the mechanism of action

of Si306, detailing its molecular targets, downstream signaling consequences, and preclinical

efficacy. The information presented herein is supported by quantitative data, detailed

experimental protocols, and visual representations of the underlying molecular interactions.

Core Mechanism: Inhibition of Src Family Kinases
Si306 functions as a competitive inhibitor of c-Src tyrosine kinase, with a reported Ki value of

0.13 µM.[2][4] By binding to the ATP-binding pocket of Src, Si306 prevents the phosphorylation

of its downstream substrates, thereby attenuating Src-mediated signaling.[1] The inhibitory

effects of Si306 extend to other SFK members and it has been shown to be more potent than

other Src inhibitors like dasatinib in certain GBM cell lines.[5]
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Impact on Key Signaling Pathways
The inhibition of Src by Si306 instigates a cascade of effects on interconnected signaling

pathways crucial for glioblastoma pathogenesis.

Inhibition of Upstream and Associated Kinases
Preclinical studies have demonstrated that Si306 not only inhibits Src but also affects the

activity of its upstream regulators and associated kinases, including Focal Adhesion Kinase

(FAK) and Epidermal Growth Factor Receptor (EGFR).[1][3] Treatment with Si306 leads to a

significant reduction in the phosphorylated (active) forms of both Src and FAK.[1] Furthermore,

Si306 has been shown to decrease the expression of both wild-type EGFR and the

constitutively active EGFRvIII mutant in GBM cells.[6]

Downstream Signaling Consequences
The suppression of Src, FAK, and EGFR activity by Si306 leads to the downregulation of key

downstream pro-survival and pro-proliferative pathways. Specifically, Si306 treatment has been

observed to decrease the phosphorylation of Extracellular signal-regulated kinase (ERK) and

Protein Kinase B (AKT), two central nodes in cancer cell signaling.[1]

Signaling Pathway Diagram
The following diagram illustrates the proposed signaling pathway affected by Si306:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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